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Compound of Interest

Compound Name: Methyl 2-(hexyloxy)benzoate

CAS No.: 56306-81-1

Cat. No.: B1351866

Get Quote

Executive Summary & Chemical Identity
Methyl 2-(hexyloxy)benzoate is a specialized lipophilic ester intermediate primarily utilized in

medicinal chemistry to enhance the bioavailability of pharmacophores. Structurally, it is the

hexyl ether derivative of methyl salicylate. Its increased lipophilicity (compared to its parent,

methyl salicylate) alters its handling requirements, particularly regarding skin permeation and

environmental persistence.

This guide provides a self-validating safety protocol for the synthesis, isolation, and storage of

this compound, moving beyond generic SDS data to address the specific risks of handling

lipophilic aromatic esters in a research setting.

Physicochemical Profile
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Property Value / Description Experimental Note

CAS Number
Not widely listed; specific

isomer

Use IUPAC name for registry

searches.

Structure Methyl o-hexyloxybenzoate
Ether linkage at C2; Ester at

C1.

Physical State
Colorless to pale yellow

syrup/liquid
Viscosity increases with purity.

Solubility
Immiscible in water; Soluble in

DCM, EtOAc, DMF

High LogP indicates rapid cell

membrane permeation.

Boiling Point >250°C (Predicted)
Distillation requires high

vacuum (<1 mbar).

Hazard Identification & Toxicology (Structure-
Activity Relationship)
Standard GHS classifications for this specific intermediate are often unavailable. The following

risk profile is derived from Read-Across methodology using Methyl Salicylate and Methyl 2-

(octyloxy)benzoate.

Predicted GHS Classifications
Skin Irritation (Category 2): The hexyl chain acts as a permeation enhancer, allowing the

benzoate core to penetrate the stratum corneum effectively.

Eye Irritation (Category 2A): Direct contact with the "syrupy" liquid is difficult to rinse,

prolonging exposure time.

Aquatic Toxicity (Category 2/3): High lipophilicity suggests bioaccumulation potential in

aquatic organisms. Avoid drain disposal.

Toxicology Insights
Metabolic Fate: Upon systemic absorption, esterases will likely hydrolyze the methyl ester to

2-(hexyloxy)benzoic acid. Unlike methyl salicylate, the phenolic oxygen is capped with a
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hexyl group, preventing the immediate formation of free salicylate (and its associated

uncoupling of oxidative phosphorylation) unless the ether bond is metabolically cleaved

(typically slower).

Sensitization: Aromatic esters are known potential sensitizers. Repeated dermal exposure

can lead to allergic contact dermatitis.

Engineering Controls & Personal Protective
Equipment (PPE)
The "Permeation" Defense Strategy
Standard nitrile gloves may offer insufficient protection for prolonged handling of hexyloxy-

substituted aromatics due to the compound's lipophilic nature.

Glove Selection:

Routine Handling: Double-gloved Nitrile (minimum 0.11 mm thickness). Change outer

glove every 30 minutes.

Spill Cleanup: Silver Shield (Laminate) or Viton gloves are required.

Respiratory Protection:

Low vapor pressure reduces inhalation risk at room temperature.

Critical: If heating or distilling, use a localized exhaust snorkel or fume hood. At elevated

temperatures, aerosolization of the ester can cause severe respiratory tract irritation.

Containment
Glassware: Use silanized glassware if maximizing yield is critical (prevents sticking of the

viscous oil).

Transfer: Avoid pouring. Use positive-displacement pipettes for small volumes to handle

viscosity accuracy and prevent dripping.
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Synthesis & Handling Protocol (Williamson Ether
Synthesis)
Context: The most common generation of this compound involves alkylating Methyl Salicylate

with 1-Bromohexane.

Workflow Logic
The synthesis utilizes a base-mediated alkylation. The primary safety risks here are not just the

product, but the synergistic hazard of the solvent (DMF) and the alkylating agent (1-

Bromohexane).

Step-by-Step Safety Protocol
Step 1: Reagent Preparation

Hazard: 1-Bromohexane is a lachrymator and irritant.

Control: Dispense only in a fume hood.

Chemistry: Methyl Salicylate (1.0 eq) + Potassium Carbonate (1.5 eq) + 1-Bromohexane (1.2

eq).

Step 2: Reaction (The "Runaway" Check)

Solvent: Dimethylformamide (DMF).

Risk: Heating DMF with base can lead to thermal decomposition if overheated (>100°C).

Protocol: Maintain reaction temperature at 50–60°C. Do not exceed 80°C. Use an oil bath

with a redundant temperature probe (internal and external).

Step 3: Quenching & Isolation (The Emulsion Risk)

Issue: The product is a surfactant-like oil. Partitioning with water/organic solvent often

creates stubborn emulsions.
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Safety Implication: Researchers often shake separatory funnels vigorously to break

emulsions, increasing pressure and spill risk.

Solution: Use Brine (saturated NaCl) immediately during the first wash. Do not shake

violently; use a gentle rocking motion.

Step 4: Solvent Removal

Hazard: Residual DMF is toxic (Reprotoxic 1B).

Protocol: Use a rotary evaporator with a high-vacuum pump. Water bath at 50°C.

Validation: The final product should be a clear oil. Any turbidity suggests residual salts or

water.

Visual Workflow (DOT)
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Reagents:
Methyl Salicylate + 1-Bromohexane

Add Base:
K2CO3 in DMF

Reaction:
Heat to 50°C (Max 80°C)

Exothermic Potential

Quench:
Dilute with EtOAc

Wash with Water/Brine

Critical Control Point:
Avoid vigorous shaking

(Emulsion Risk)

Drying:
Na2SO4 + Filtration

Phase Separation

Isolation:
Rotovap (High Vac for DMF removal)

Final Product:
Methyl 2-(hexyloxy)benzoate

(Viscous Oil)

Click to download full resolution via product page
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Caption: Synthesis workflow highlighting critical safety control points for DMF removal and

emulsion management.

Storage & Stability
Unlike simple esters, the hexyloxy group adds steric bulk, slightly protecting the ester from

hydrolysis, but moisture sensitivity remains a concern.

Storage Conditions: Store at 2–8°C (Refrigerated).

Container: Amber glass with a Teflon-lined cap.

Incompatibility: Strong oxidizers (due to the ether oxygen) and strong bases (saponification

of the ester).

Shelf-Life: Re-test purity (TLC/NMR) every 6 months. Look for the appearance of 2-

(hexyloxy)benzoic acid (hydrolysis product) or salicylic acid (ether cleavage, rare).

Emergency Response Protocols
Scenario Immediate Action Technical Rationale

Skin Contact

Wash with polyethylene glycol

(PEG 400) or ethanol, then

soap/water.

The compound is lipophilic;

water alone will not effectively

remove it from skin pores.

Eye Exposure
Irrigate for 15 mins. Consult

ophthalmologist.

Viscous oils trap against the

cornea; prolonged irrigation is

vital.

Spill (Bench)
Absorb with vermiculite. Clean

surface with acetone.

Acetone is required to

solubilize the oily residue;

water will just spread it.

Fire
Use CO2 or Dry Chemical.[1]

Do NOT use water jet.

Water jet will spread the

burning oil (Class B fire).
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Patent: "Amine compounds having anti-inflammatory, antifungal, antiparasitic and

anticancer activity." EP2950649A2.[2] (Describes the alkylation of methyl salicylate with 1-

bromohexane).

Source:

Toxicological Read-Across (Methyl Salicylate)

Source: PubChem Compound Summary for CID 4133, Methyl Salicyl

Source:

Toxicological Read-Across (Methyl 2-methoxybenzoate)

Source: PubChem Compound Summary for CID 11956, Methyl 2-methoxybenzo

Source:

General Handling of Organic Esters

Source: National Oceanic and Atmospheric Administr

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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